Cas no 1171514-30-9 (1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide)

1-[(4-Bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide is a synthetic organic compound featuring a piperidine core substituted with a 4-bromobenzyl group at the 1-position and a cyclopropylcarboxamide moiety at the 3-position. This structure confers potential utility as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) receptors or enzymes. The bromophenyl group enhances electrophilic reactivity for further functionalization, while the cyclopropyl ring may contribute to metabolic stability. Its well-defined stereochemistry and modular design allow for precise structural modifications, making it valuable for medicinal chemistry applications. The compound is typically characterized by high purity and consistent synthetic reproducibility, ensuring reliability in research settings.
1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide structure
1171514-30-9 structure
Product Name:1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide
CAS No:1171514-30-9
MF:C16H21BrN2O
MW:337.254743337631
CID:5320493
PubChem ID:43921946
Update Time:2025-06-27

1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1171514-30-9
    • 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide
    • F6753-3202
    • AKOS040867523
    • Inchi: 1S/C16H21BrN2O/c17-14-5-3-12(4-6-14)10-19-9-1-2-13(11-19)16(20)18-15-7-8-15/h3-6,13,15H,1-2,7-11H2,(H,18,20)
    • InChI Key: FRUREKWTXSDCLU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN1CCCC(C(NC2CC2)=O)C1

Computed Properties

  • Exact Mass: 336.08373g/mol
  • Monoisotopic Mass: 336.08373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.3Ų

1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide Pricemore >>

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Additional information on 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide

Research Briefing on 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide (CAS: 1171514-30-9)

1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide (CAS: 1171514-30-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidine-carboxamide scaffold and a 4-bromobenzyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense research interest.

The synthesis of 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide involves a multi-step process that includes the condensation of piperidine-3-carboxylic acid derivatives with cyclopropylamine, followed by the introduction of the 4-bromobenzyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, including the bromophenyl moiety, are believed to contribute to its high affinity for specific biological targets, such as neurotransmitter receptors and enzymes involved in neurodegenerative diseases.

Pharmacological evaluations of 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide have revealed its potential as a modulator of sigma receptors, which are implicated in various CNS disorders, including depression, anxiety, and schizophrenia. In vitro studies have demonstrated its high binding affinity for sigma-1 receptors, with IC50 values in the nanomolar range. Additionally, preliminary in vivo studies in rodent models have shown that the compound exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration and a reasonable half-life, making it a viable candidate for further development.

Recent research has also explored the therapeutic potential of 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have indicated that the compound may exert neuroprotective effects by modulating oxidative stress and inflammation pathways. Furthermore, its ability to interact with amyloid-beta peptides and tau proteins suggests a potential role in mitigating the pathological hallmarks of Alzheimer's disease. These findings have spurred interest in the compound as a potential disease-modifying agent.

Despite these promising results, several challenges remain in the development of 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide as a therapeutic agent. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Recent efforts have focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects. Additionally, collaborations between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 1-[(4-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide (CAS: 1171514-30-9) represents a promising candidate in the field of chemical biology and medicinal chemistry, with potential applications in CNS disorders and neurodegenerative diseases. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its clinical potential. As the scientific community continues to explore this compound, it is expected to play a significant role in the development of novel therapeutics for challenging medical conditions.

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